molecular formula C15H14INO B411041 3-iodo-N-(4-methylbenzyl)benzamide

3-iodo-N-(4-methylbenzyl)benzamide

Cat. No.: B411041
M. Wt: 351.18g/mol
InChI Key: CXXMOIFRADOFMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Iodo-N-(4-methylbenzyl)benzamide is a benzamide derivative characterized by an iodine atom at the 3-position of the benzene ring and a 4-methylbenzyl group attached to the amide nitrogen. This structure combines the electronic effects of iodine (a heavy, electron-withdrawing halogen) with the steric bulk of the methyl-substituted benzyl group. Benzamides are widely studied for their pharmacological and material science applications due to their ability to participate in hydrogen bonding and π-π interactions, which are critical for molecular recognition in biological systems .

Properties

Molecular Formula

C15H14INO

Molecular Weight

351.18g/mol

IUPAC Name

3-iodo-N-[(4-methylphenyl)methyl]benzamide

InChI

InChI=1S/C15H14INO/c1-11-5-7-12(8-6-11)10-17-15(18)13-3-2-4-14(16)9-13/h2-9H,10H2,1H3,(H,17,18)

InChI Key

CXXMOIFRADOFMM-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)I

Canonical SMILES

CC1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)I

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Halogen Effects : The iodine atom in 3-iodo-N-(4-methylbenzyl)benzamide provides stronger halogen bonding compared to chloro or methoxy substituents in analogs like Rip-B or nilotinib .
  • Synthetic Complexity : Nilotinib’s synthesis involves intricate steps due to its heterocyclic moieties, whereas simpler benzamides (e.g., Rip-B) are synthesized via direct amidation .
  • Steric Influence : The 4-methylbenzyl group in the target compound may enhance lipophilicity compared to unsubstituted benzyl groups, affecting membrane permeability .

Pharmacological and Binding Properties

Key Observations :

  • Binding Efficiency : The benzamide fragment in D1–1 forms stable H-bonds (69% occupation with C44), a feature likely shared by 3-iodo-N-(4-methylbenzyl)benzamide due to its amide group .
  • Substituent Impact : The iodine atom’s bulkiness may hinder binding in sterically sensitive targets (e.g., tubulin) compared to smaller substituents like methoxy in Compound 16b .
  • Stereochemistry : Enantiomers of benzamide anticonvulsants (e.g., LY 188546) show potency differences, underscoring the need for chiral analysis in the target compound .

Physicochemical Properties

Table 3: Solubility, Stability, and Molecular Properties

Compound Name Molecular Weight (g/mol) Melting Point (°C) Solubility Trends Stability Notes Reference ID
3-Iodo-N-(4-methylbenzyl)benzamide ~361.2 (estimated) N/A Low aqueous solubility Stable under inert conditions
Rip-D 285.3 96 Moderate (hydroxyl group) Photodegradation risk
3-Hydroxy-4-iodo analog 335.1 N/A Higher solubility due to -OH Susceptible to oxidation
Nilotinib 584.1 215–220 Poor (lipophilic substituents) Hydrate formation

Key Observations :

  • Solubility : The target compound’s methylbenzyl group likely reduces aqueous solubility compared to hydroxyl-containing analogs (e.g., Rip-D) .
  • Stability : Iodine’s polarizability may enhance solid-state stability compared to bromine or chlorine analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.